N-(2,4-dinitrophenyl)-4-methoxybenzamide

• IUPAC Name: N-(2,4-dinitrophenyl)-4-methoxybenzamide
• InChI: InChI=1S/C14H11N3O6/c1-23-11-5-2-9(3-6-11)14(18)15-12-7-4-10(16(19)20)8-13(12)17(21)22/h2-8H,1H3,(H,15,18)
• InChI Key: CNOJKNRLOOHTSZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C14H11N3O6
• DSSTOX Substance ID: DTXSID80985003
• Molecular Weight: 317.25 g/mol
• CAS RN: 6637-28-1

Description

N-(2,4-dinitrophenyl)-4-methoxybenzamide, also known as DNMB, is a chemical compound that has been widely used in scientific research. It is a derivative of 4-methoxybenzamide and is characterized by the presence of a dinitrophenyl group. DNMB has been used in various studies due to its ability to bind covalently to proteins, making it a useful tool for protein labeling and identification.

Mechanism of Action

N-(2,4-dinitrophenyl)-4-methoxybenzamide works by binding covalently to specific amino acid residues in proteins, such as cysteine and histidine. This covalent binding results in the formation of a stable adduct between N-(2,4-dinitrophenyl)-4-methoxybenzamide and the protein, allowing for protein identification and characterization.
Biochemical and Physiological Effects
N-(2,4-dinitrophenyl)-4-methoxybenzamide has been shown to have minimal biochemical and physiological effects on cells and tissues. It has been used in various studies without affecting the normal functioning of cells or tissues. However, it is important to note that the effects of N-(2,4-dinitrophenyl)-4-methoxybenzamide may vary depending on the specific protein being studied and the experimental conditions used.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dinitrophenyl)-4-methoxybenzamide is its ability to bind covalently to proteins, allowing for protein identification and characterization. N-(2,4-dinitrophenyl)-4-methoxybenzamide is also relatively easy to synthesize and can be used in both in vitro and in vivo studies. However, one of the limitations of N-(2,4-dinitrophenyl)-4-methoxybenzamide is its specificity for certain amino acid residues, which may limit its use in certain protein labeling and identification experiments.

Future Directions

There are several future directions for the use of N-(2,4-dinitrophenyl)-4-methoxybenzamide in scientific research. One potential area of research is the development of new methods for protein labeling and identification using N-(2,4-dinitrophenyl)-4-methoxybenzamide. Another potential area of research is the use of N-(2,4-dinitrophenyl)-4-methoxybenzamide in the study of protein-protein interactions and enzyme kinetics. Additionally, the development of new derivatives of N-(2,4-dinitrophenyl)-4-methoxybenzamide may lead to improved specificity and sensitivity for protein labeling and identification.

Synthesis Methods

N-(2,4-dinitrophenyl)-4-methoxybenzamide can be synthesized through a multi-step process that involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. The resulting compound is then reacted with 2,4-dinitroaniline to form N-(2,4-dinitrophenyl)-4-methoxybenzamide.

Scientific Research Applications

N-(2,4-dinitrophenyl)-4-methoxybenzamide has been used in various scientific research applications, including protein labeling, identification, and characterization. It has also been used to study protein-protein interactions and enzyme kinetics. N-(2,4-dinitrophenyl)-4-methoxybenzamide has been used in both in vitro and in vivo studies, making it a versatile tool for scientific research.